8-(2-((2-methoxy-5-methylphenyl)amino)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-(2-methoxy-5-methylanilino)ethyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H24N6O3/c1-11-6-7-15(29-5)14(10-11)21-8-9-25-12(2)13(3)26-16-17(22-19(25)26)24(4)20(28)23-18(16)27/h6-7,10,21H,8-9H2,1-5H3,(H,23,27,28)
• InChI Key: HPKBXAJMUCUIDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NCCN2C(=C(N3C2=NC4=C3C(=O)NC(=O)N4C)C)C
• Molecular Formula: C20H24N6O3
• Molecular Weight: 396.4 g/mol
• CAS No.: 923684-34-8

Description

8-(2-((2-methoxy-5-methylphenyl)amino)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes an imidazo[2,1-f]purine core substituted with methoxy, methyl, and aminoethyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(2-((2-methoxy-5-methylphenyl)amino)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione typically involves multiple steps, including the formation of the imidazo[2,1-f]purine core and subsequent functionalization. Common synthetic routes may involve:

Formation of the Imidazo[2,1-f]purine Core: This can be achieved through cyclization reactions involving appropriate precursors.

Functionalization: Introduction of methoxy, methyl, and aminoethyl groups through various organic reactions such as alkylation, amination, and methylation.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to ensure high yield and purity. This may include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

8-(2-((2-methoxy-5-methylphenyl)amino)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups, such as reducing nitro groups to amino groups.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced with other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

8-(2-((2-methoxy-5-methylphenyl)amino)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-(2-((2-methoxy-5-methylphenyl)amino)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 4-(2-Methoxy-5-methylphenyl)pyrimidin-2-amine
• 2-Methoxy-5-((phenylamino)methyl)phenol

Uniqueness

8-(2-((2-methoxy-5-methylphenyl)amino)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is unique due to its specific substitution pattern and the presence of the imidazo[2,1-f]purine core. This structural uniqueness contributes to its distinct chemical and biological properties, making it valuable for various research and industrial applications.